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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B142929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the dissolution of (5R)-Dinoprost
tromethamine in Dimethyl Sulfoxide (DMSO). It includes detailed protocols for the preparation

of stock and working solutions, quantitative solubility data, and a visual representation of the

associated signaling pathway and experimental workflow.

Introduction
(5R)-Dinoprost tromethamine, also known as Prostaglandin F2α tromethamine, is a synthetic

analog of the naturally occurring prostaglandin F2α. It is a potent agonist of the prostaglandin F

receptor (FP receptor) and is widely used in research to study its various physiological and

pathological roles, including uterine muscle contraction, luteolysis, and its involvement in

cardiovascular diseases.[1][2][3] Proper dissolution and handling of this compound are critical

for obtaining accurate and reproducible experimental results. DMSO is a common solvent for

dissolving Dinoprost tromethamine for in vitro studies due to its high solubilizing capacity for

organic molecules.

Quantitative Solubility Data
The solubility of (5R)-Dinoprost tromethamine in various solvents is summarized in the table

below. It is important to note that the tromethamine salt is readily soluble in water, while the free

acid form, Dinoprost, also shows high solubility in DMSO.[2][4][5]
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Compound Solvent
Maximum
Concentration
(mg/mL)

Molar
Concentration
(mM)

Reference

Dinoprost

tromethamine
DMSO 95 199.73

Selleck

Chemicals

Dinoprost

tromethamine
DMSO 80.85 170.0

MedKoo

Biosciences[4]

Dinoprost (free

acid)
DMSO 100 282.1 TargetMol[5]

Dinoprost

tromethamine
Water 95 -

Selleck

Chemicals

Dinoprost

tromethamine
Water 97.5 205.0

MedKoo

Biosciences

Dinoprost (free

acid)
Water 100 282.1 TargetMol[5]

Dinoprost

tromethamine
Ethanol 95 -

Selleck

Chemicals

Note: The solubility of Dinoprost tromethamine in DMSO can be affected by the purity of the

DMSO and its water content. It is recommended to use fresh, anhydrous, research-grade

DMSO for the preparation of stock solutions.[2]

Experimental Protocols
Materials

(5R)-Dinoprost tromethamine (powder form)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Cell culture medium or appropriate buffer for dilution

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle (5R)-Dinoprost tromethamine powder in a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact.

If skin contact occurs, wash the affected area immediately with soap and water.

Consult the Safety Data Sheet (SDS) for (5R)-Dinoprost tromethamine and DMSO for

complete safety information.

Preparation of Stock Solution (e.g., 10 mM)
Calculate the required mass:

The molecular weight of (5R)-Dinoprost tromethamine is 475.62 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 475.62 g/mol * 1000 mg/g = 4.7562 mg

Dissolution Procedure:

Accurately weigh 4.76 mg of (5R)-Dinoprost tromethamine powder and place it in a

sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.
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Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

Under these conditions, the DMSO stock solution is expected to be stable for several

months. However, it is recommended to prepare fresh solutions for critical experiments.

Preparation of Working Solutions for Cell Culture
Dilution:

Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilute the stock solution with sterile cell culture medium or an appropriate buffer to the

desired final concentration.

It is recommended to perform serial dilutions to achieve low concentrations accurately.

Final DMSO Concentration:

The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.5%, to minimize cytotoxicity.[6]

For example, to prepare a 10 µM working solution from a 10 mM stock, you would perform

a 1:1000 dilution (e.g., 1 µL of stock solution in 999 µL of medium). This results in a final

DMSO concentration of 0.1%.

Control Group:

Always include a vehicle control in your experiments, which consists of the same final

concentration of DMSO in the cell culture medium without the (5R)-Dinoprost
tromethamine.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the signaling pathway of (5R)-Dinoprost tromethamine and

the experimental workflow for its dissolution.

Experimental Workflow for Dissolving (5R)-Dinoprost Tromethamine
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Caption: Workflow for preparing (5R)-Dinoprost tromethamine solutions.
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Caption: (5R)-Dinoprost tromethamine signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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